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Compound of Interest

Compound Name: Eicosyl methane sulfonate

Cat. No.: B15601164 Get Quote

Eicosyl Methane Sulfonate: A Technical
Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available information on eicosyl methane
sulfonate. While comprehensive experimental data and established signaling pathways for this

specific compound are not readily available in the current scientific literature, this document

consolidates its fundamental chemical properties and provides context based on related

methanesulfonate compounds.

Chemical Identity and Properties
Eicosyl methane sulfonate, also known as 1-eicosanol, methanesulfonate or eicosyl

mesylate, is the ester of eicosanol (a 20-carbon fatty alcohol) and methanesulfonic acid.[1] Its

long aliphatic chain suggests it is a lipophilic molecule.

Below is a summary of its key chemical identifiers and properties.
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Property Value Source

CAS Number 3381-25-7 [1][2][3]

Molecular Formula C₂₁H₄₄O₃S [1][2][3]

Molecular Weight 376.64 g/mol [1][3]

Synonyms

1-Eicosanol,

methanesulfonate; Eicosyl

mesylate

[1]

Research Applications and Experimental Data
An extensive review of scientific literature and chemical databases did not yield specific

experimental protocols or in-depth research applications for eicosyl methane sulfonate. The

compound is primarily available from chemical suppliers for research purposes, indicating its

potential use as a chemical intermediate or a component in lipid-based research.[1][2][3]

However, specific studies detailing its biological activity, mechanism of action, or use in drug

development are not publicly available at this time.

Context from Related Methanesulfonates
While data on eicosyl methane sulfonate is scarce, other short-chain alkyl

methanesulfonates, such as methyl methanesulfonate (MMS) and ethyl methanesulfonate

(EMS), are well-characterized as potent DNA alkylating agents. These compounds are widely

used in genetic and cancer research to induce mutations and study DNA repair pathways.

It is crucial to note that the biological activity of eicosyl methane sulfonate may differ

significantly from that of its short-chain counterparts due to its long eicosyl (C20) chain. This

substantial aliphatic moiety will dominate the molecule's physicochemical properties, such as

solubility and cell membrane interactions, likely leading to a different pharmacological and

toxicological profile. Direct extrapolation of data from MMS or EMS to eicosyl methane
sulfonate is not advisable without supporting experimental evidence.

Signaling Pathways and Experimental Workflows
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Due to the lack of specific research on eicosyl methane sulfonate, no established signaling

pathways or experimental workflows involving this compound can be provided.

For illustrative purposes only, a conceptual workflow for the initial screening of a novel lipid-

based compound is presented below. This is a generalized diagram and does not represent

any published experimental protocol for eicosyl methane sulfonate.
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Conceptual workflow for initial compound screening.
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Conclusion
Eicosyl methane sulfonate is a defined chemical entity with a known CAS number and

molecular weight. However, there is a notable absence of published research detailing its

biological effects, experimental uses, or relevant signaling pathways. Researchers and drug

development professionals interested in this compound will likely need to undertake

foundational studies to characterize its properties and potential applications. The information on

related short-chain methanesulfonates should be treated with caution and is not directly

applicable to the eicosyl derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. EICOSYL METHANE SULFONATE | 3381-25-7 | INDOFINE Chemical Company
[indofinechemical.com]

2. larodan.com [larodan.com]

3. Eicosyl methane sulfonate, 3381-25-7 | BroadPharm [broadpharm.com]

To cite this document: BenchChem. [Eicosyl methane sulfonate CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15601164#eicosyl-methane-sulfonate-cas-number-
and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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